Cas no 2229370-15-2 (tert-butyl N-2-(2,6-dichlorophenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(2,6-dichlorophenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2229370-15-2
• MF: C₁₅H₁₉Cl₂NO₃
• MW: 332.222262620926
• CID: 6077904
• PubChem ID: 165622516
• Update Time: 2025-06-15

tert-butyl N-2-(2,6-dichlorophenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2,6-dichlorophenyl)-1-oxopropan-2-yl-N-methylcarbamate
• 2229370-15-2
• tert-butyl N-[2-(2,6-dichlorophenyl)-1-oxopropan-2-yl]-N-methylcarbamate
• EN300-1871027

• Inchi： 1S/C15H19Cl2NO3/c1-14(2,3)21-13(20)18(5)15(4,9-19)12-10(16)7-6-8-11(12)17/h6-9H,1-5H3
• InChI Key： PKDSDDQYWZBFAK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C=O)(C)N(C)C(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 331.0741989g/mol
• Monoisotopic Mass: 331.0741989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-2-(2,6-dichlorophenyl)-1-oxopropan-2-yl-N-methylcarbamate

Introduction to Tert-butyl N-2-(2,6-dichlorophenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229370-15-2)

Tert-butyl N-2-(2,6-dichlorophenyl)-1-oxopropan-2-yl-N-methylcarbamate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2229370-15-2, belongs to a class of molecules that exhibit promising biological activities. The structural features of this compound, particularly its tert-butyl and N-methylcarbamate substituents, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The molecular structure of Tert-butyl N-2-(2,6-dichlorophenyl)-1-oxopropan-2-yl-N-methylcarbamate consists of a benzene ring substituted with two chlorine atoms at the 2 and 6 positions, an aldehyde group connected to a tert-butyl group, and a carbamate moiety linked to a methyl group. This arrangement imparts specific electronic and steric properties that make the compound an intriguing candidate for further investigation. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity and binding affinity to biological targets.

In recent years, there has been a growing interest in developing novel carbamate-based compounds due to their diverse pharmacological effects. Carbamates are known for their ability to act as intermediates in the synthesis of various active pharmaceutical ingredients (APIs) and have been explored for their potential in treating a range of diseases, including neurological disorders and infectious diseases. The compound Tert-butyl N-2-(2,6-dichlorophenyl)-1-oxopropan-2-yl-N-methylcarbamate represents a significant advancement in this area, offering new opportunities for therapeutic intervention.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have been particularly interested in its ability to interact with specific enzymes and receptors involved in disease pathways. For instance, studies have suggested that carbamate derivatives can modulate the activity of enzymes such as kinases and proteases, which are often dysregulated in various pathological conditions. The structural motif of Tert-butyl N-2-(2,6-dichlorophenyl)-1-oxopropan-2-yl-N-methylcarbamate may provide a scaffold for designing more potent and selective inhibitors.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, has been crucial in achieving the desired molecular structure. These synthetic strategies not only highlight the sophistication of modern organic chemistry but also underscore the importance of precision in pharmaceutical manufacturing.

Recent research has also explored the pharmacokinetic properties of Tert-butyl N-2-(2,6-dichlorophenyl)-1-oxopropan-2-yl-N-methylcarbamate. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety profile. Preliminary studies have indicated that this compound exhibits favorable solubility characteristics, which could enhance its bioavailability upon administration. Additionally, its metabolic stability suggests that it may have a prolonged half-life in vivo, allowing for less frequent dosing.

The potential therapeutic applications of Tert-butyl N-2-(2,6-dichlorophenyl)-1-oxopropan-2-yl-N-methylcarbamate are vast. In oncology research, for example, carbamate-based compounds have shown promise as inhibitors of tumor growth by targeting key signaling pathways involved in cancer progression. Furthermore, their anti-inflammatory properties make them attractive candidates for treating chronic inflammatory diseases such as rheumatoid arthritis. As our understanding of disease mechanisms continues to evolve, so too does the scope of applications for this class of molecules.

In conclusion, Tert-butyl N-2-(2,6-dichlorophenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229370-15-2) is a highly promising compound with significant potential in pharmaceutical development. Its unique structural features and favorable pharmacokinetic properties make it an excellent candidate for further investigation. As research progresses, we can expect to see more applications emerge from this class of carbamate derivatives, offering new hope for treating various human diseases.